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Compound of Interest

Compound Name: 4-oxo Tolimidone

CAS No.: 66047-04-9

Cat. No.: B124777 Get Quote

In the landscape of pharmaceutical research, precision in molecular identification is paramount.

This guide focuses on 4-oxo Tolimidone, a putative derivative of the well-documented

compound Tolimidone. It is critical to establish a clear distinction from the outset. Tolimidone,

also known as MLR-1023, is recognized by its chemical formula C₁₁H₁₀N₂O₂ and a molecular

weight of approximately 202.21 g/mol .[1] The subject of this whitepaper, 4-oxo Tolimidone, is

defined by the molecular formula C₁₁H₁₀N₂O₃. This additional oxygen atom, indicated by the

"4-oxo" nomenclature, fundamentally alters the molecule's physicochemical properties,

including its molecular weight.

This document serves as a technical framework for researchers, scientists, and drug

development professionals. It provides the theoretical foundation and outlines the rigorous

experimental methodologies required to confirm the molecular weight and formula of 4-oxo
Tolimidone, ensuring the foundational accuracy needed for any subsequent research and

development endeavors.

Section 1: Core Physicochemical Properties of 4-
oxo Tolimidone
The starting point for the characterization of any chemical entity is its fundamental composition.

Based on the provided molecular formula, C₁₁H₁₀N₂O₃, we can deduce the core

physicochemical properties.
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Molecular Formula and Weight
The molecular formula dictates the exact mass and elemental composition of the compound.

For 4-oxo Tolimidone, these are calculated as follows:

Property Value

Molecular Formula C₁₁H₁₀N₂O₃

Calculated Molar Mass 218.21 g/mol

Exact Mass 218.06914 Da

Elemental Composition
The elemental composition by mass is a crucial parameter, verifiable through experimental

techniques like combustion analysis.

Element Symbol Atoms Mass Percent

Carbon C 11 60.55%

Hydrogen H 10 4.62%

Nitrogen N 2 12.84%

Oxygen O 3 22.00%

Proposed Chemical Structure
The structure of 4-oxo Tolimidone is logically derived from Tolimidone [5-(3-

methylphenoxy)-2(1H)-pyrimidinone] by the introduction of a ketone (oxo) group at the 4-

position of the pyrimidinone ring. This transformation results in a pyrimidine-2,4-dione core

structure.

Caption: Proposed structure of 4-oxo Tolimidone (C₁₁H₁₀N₂O₃).

Section 2: Experimental Confirmation Protocols
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Theoretical calculations must be validated by empirical data. The following protocols describe

the gold-standard analytical techniques for unequivocally determining the molecular weight and

formula of a purified compound like 4-oxo Tolimidone.

High-Resolution Mass Spectrometry (HRMS)
Expertise & Experience: HRMS is the cornerstone of molecular formula confirmation. Unlike

nominal mass spectrometry, which provides integer mass, HRMS measures the mass-to-

charge ratio (m/z) to four or five decimal places. This high precision allows for the differentiation

of compounds with the same nominal mass but different elemental compositions (isobars). For

C₁₁H₁₀N₂O₃, the expected exact mass of the protonated molecule [M+H]⁺ is 219.07642 Da.

Observing this specific m/z value provides extremely strong evidence for the proposed formula.

Protocol: HRMS via Electrospray Ionization (ESI-TOF)

Sample Preparation: Prepare a dilute solution of the purified 4-oxo Tolimidone sample

(approx. 10-50 µg/mL) in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1%

formic acid). The formic acid facilitates protonation for positive-ion mode detection.

Instrument Calibration: Calibrate the Time-of-Flight (TOF) mass spectrometer using a known

calibration standard immediately prior to the analysis to ensure high mass accuracy.

Direct Infusion: Introduce the sample into the ESI source at a constant flow rate (e.g., 5-10

µL/min).

Ionization: Apply a high voltage to the ESI needle to generate a fine spray of charged

droplets, from which solvent evaporates to produce gas-phase ions of the analyte.

Mass Analysis: Acquire data in positive-ion mode over a relevant mass range (e.g., m/z 100-

500).

Data Processing: Determine the m/z value of the most abundant peak corresponding to the

[M+H]⁺ ion. Compare the measured exact mass to the theoretical exact mass for

C₁₁H₁₀N₂O₃. The mass error should be less than 5 parts-per-million (ppm) for confident

identification.

Workflow: HRMS for Formula Confirmation
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Caption: Workflow for confirming molecular formula using HRMS.

Elemental (Combustion) Analysis
Trustworthiness: While HRMS provides the exact mass, elemental analysis offers an

orthogonal, self-validating confirmation of the formula by directly measuring the mass

percentage of key elements. This classic technique provides robust, quantitative data that

complements the mass spectrometry results.

Protocol: C, H, N Combustion Analysis

Sample Preparation: Accurately weigh a small amount (1-3 mg) of the highly purified and

dried 4-oxo Tolimidone sample into a tin capsule.

Combustion: The sample is dropped into a high-temperature furnace (approx. 900-1000 °C)

with a stream of pure oxygen. This process causes complete combustion, converting all

carbon to CO₂, hydrogen to H₂O, and nitrogen to N₂ gas.

Reduction & Separation: The combustion products pass through a reduction chamber to

remove excess oxygen and convert nitrogen oxides to N₂. The resulting gases (CO₂, H₂O,

N₂) are then separated using a gas chromatography column.

Detection: The concentration of each gas is measured by a thermal conductivity detector

(TCD).

Calculation: The instrument's software calculates the mass percentage of C, H, and N in the

original sample based on the detector's response.
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Validation: The experimental percentages are compared to the theoretical values calculated

from the formula C₁₁H₁₀N₂O₃. A deviation of ≤ 0.4% is considered an excellent match.

Section 3: Synthesis of Data and Final Validation
Authoritative grounding in chemical sciences requires the convergence of data from multiple,

independent analytical techniques. The final confirmation of 4-oxo Tolimidone's formula is

achieved by synthesizing the results from HRMS and elemental analysis.

Data Convergence Table for C₁₁H₁₀N₂O₃

Analysis Technique Parameter
Theoretical Value
(C₁₁H₁₀N₂O₃)

Acceptance
Criteria

HRMS Exact Mass [M+H]⁺ 219.07642 Da
Measured value ± 5

ppm

Elemental Analysis % Carbon 60.55% 60.55% ± 0.4%

% Hydrogen 4.62% 4.62% ± 0.4%

% Nitrogen 12.84% 12.84% ± 0.4%

When the high-accuracy mass measurement from HRMS aligns with the quantitative elemental

ratios from combustion analysis, the molecular formula C₁₁H₁₀N₂O₃ and the corresponding

molecular weight of 218.21 g/mol can be assigned with the highest degree of scientific

confidence. This rigorous, multi-faceted approach ensures the integrity of the foundational data

upon which all further drug development activities are built.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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